Cas no 1439903-12-4 (1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1439903-12-4
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5576418
• Update Time: 2025-05-25

1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-

• Inchi： 1S/C11H9FN2O2/c12-9-3-1-2-8(4-9)5-14-6-10(11(15)16)13-7-14/h1-4,6-7H,5H2,(H,15,16)
• InChI Key： SXDSJKZTQQFPFL-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(F)=C2)C=C(C(O)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 445.2±25.0 °C at 760 mmHg
• Flash Point: 223.1±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 1.55±0.10(Predicted)

1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid

1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1439903-12-4, known as 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an imidazole ring with a fluorobenzyl group and a carboxylic acid moiety. The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a common motif in many biologically active compounds, including antifungal agents and anticancer drugs.

Recent studies have highlighted the potential of 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid in drug discovery. Researchers have explored its ability to inhibit specific enzymes and proteins involved in disease pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding underscores its potential as a lead compound for developing new anti-inflammatory agents.

The synthesis of 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the imidazole core. One common approach is the condensation of o-aminoacetophenone with acetyl chloride to form the imidazole ring. Subsequent functionalization steps, such as nucleophilic substitution or coupling reactions, are then employed to introduce the fluorobenzyl group and the carboxylic acid moiety. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid has shown promise in several therapeutic areas. Beyond its anti-inflammatory properties, it has also been investigated for its potential as an anticancer agent. A 2022 study in *Oncotarget* revealed that this compound induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. Such findings suggest that it could serve as a foundation for developing targeted therapies against malignancies.

Another area of interest is its role in neurodegenerative diseases. Preclinical studies have indicated that 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid may protect against oxidative stress and neuronal damage, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. These studies emphasize the importance of further research to elucidate its mechanisms of action and optimize its pharmacokinetic properties.

From a structural perspective, the fluorobenzyl group attached to the imidazole ring plays a critical role in modulating the compound's physicochemical properties. Fluorine substitution enhances lipophilicity, which can improve membrane permeability and bioavailability. Additionally, the carboxylic acid group contributes to hydrogen bonding capabilities, enhancing solubility in aqueous environments. This balance between lipophilicity and hydrophilicity is essential for designing drugs with optimal pharmacokinetic profiles.

The development of analogs based on 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid has also been a focus of recent research efforts. By modifying substituents on the benzene ring or altering the imidazole core, scientists aim to enhance potency, selectivity, and safety profiles. For example, introducing electron-withdrawing groups on the benzene ring has been shown to increase binding affinity to target proteins, while certain substitutions can reduce off-target effects.

In conclusion, CAS No. 1439903-12-4, or 1-(3-Fluorobenzyl)-1H-imidazole-4-carboxylic acid, represents a valuable molecule with diverse applications in drug discovery and development. Its unique structure, coupled with promising biological activities, positions it as a key player in advancing treatments for inflammation, cancer, and neurodegenerative diseases. As research continues to uncover its full potential, this compound is expected to contribute significantly to the field of medicinal chemistry.